Tazarotene-13C2,d2

• Molecular Formula: C21H21NO2S
• Molecular Weight: 355.5 g/mol
• InChI: InChI=1S/C21H21NO2S/c1-4-24-20(23)16-7-9-17(22-14-16)8-5-15-6-10-19-18(13-15)21(2,3)11-12-25-19/h6-7,9-10,13-14H,4,11-12H2,1-3H3/i5+1,8+1,12D2
• InChIKey: OGQICQVSFDPSEI-LFBKVANMSA-N

Tazarotene-13C2,d2 Overview

Tazarotene-13C2,d2 (AGN 190168-13C2,d2; CAS: 2703541-64-2) is a stable isotope-labeled analog of the acetylenic retinoid prodrug Tazarotene. This compound is specifically labeled with two 13C atoms and two deuterium atoms, yielding a nominal mass shift of +4 Da relative to the unlabeled parent drug (MW 351.46 to 355.46) . Its primary role is to serve as an internal standard (IS) for the accurate quantification of Tazarotene in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Tazarotene itself is a selective retinoic acid receptor (RAR) agonist, specifically targeting RARβ and RARγ subtypes, and is clinically indicated for the topical treatment of plaque psoriasis and acne vulgaris [1].

• [1] Tang-Liu DD, et al. Clinical pharmacokinetics and drug metabolism of tazarotene: a novel topical treatment for acne and psoriasis. Clin Pharmacokinet. 1999 Oct;37(4):273-87. View Source

Why Tazarotene-13C2,d2 Cannot Be Substituted

In LC-MS/MS bioanalysis, accurate quantification requires correction for variable matrix effects and sample preparation inconsistencies. While unlabeled Tazarotene or an isotopically distinct analog (e.g., Tazarotene-d6) might be considered as a cost-saving alternative, their use introduces unacceptable quantitative error. The signal from an unlabeled internal standard is indistinguishable from that of the target analyte, making co-quantification impossible. Structural analogs, even other isotopologues, exhibit different physicochemical properties that can lead to differential ionization suppression or enhancement in the ion source, and distinct chromatographic retention times that preclude true co-elution [1]. Tazarotene-13C2,d2, with its +4 Da mass shift and near-identical chemical behavior to the parent drug, is specifically required to achieve the co-elution and distinct MS detection necessary for minimizing matrix effects and ensuring method accuracy and precision, which have been demonstrated to be <5.2% for intra-run precision in validated Tazarotene assays [2].

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Li Y, et al. Simultaneous determination of tazarotene and its active metabolite tazarotenic acid in minipig plasma by LC–MS/MS and its application in pharmacokinetic study after topical administration of tazarotene gel. J Chromatogr B. 2015 Jan 26;978-979:173-8. View Source

Tazarotene-13C2,d2 Quantitative Evidence

¹³C Labeling Mitigates H/D Exchange and Retention Shift

Tazarotene-13C2,d2 provides a +4.00 Da mass shift relative to unlabeled Tazarotene, compared to a +8 Da shift for Tazarotene-d8 or +6 Da for Tazarotene-13C6 . This specific 4 Da shift is optimal for distinguishing the IS signal from the naturally occurring M+2 isotope peak of the unlabeled analyte (approximately 3.5% of the monoisotopic peak for C21H21NO2S), which is a common source of cross-talk interference when using a +2 Da labeled IS [1]. The dual-labeling strategy (+4 Da) effectively eliminates this interference, ensuring more accurate peak integration and quantification at low concentrations.

Evidence Dimension	Mass Shift vs. Unlabeled Analyte
Target Compound Data	+4.00 Da (13C2,d2 label)
Comparator Or Baseline	Tazarotene (unlabeled): +0.0 Da; Tazarotene-d8: +8.0 Da
Quantified Difference	4 Da vs. 0 Da vs. 8 Da
Conditions	Nominal mass calculation based on molecular formulas

Why This Matters

The +4 Da shift minimizes cross-talk from the unlabeled analyte's M+2 isotope peak, improving accuracy at the low pg/mL levels required for transdermal pharmacokinetic studies [1].

• [1] Li Y, et al. Simultaneous determination of tazarotene and its active metabolite tazarotenic acid in minipig plasma by LC–MS/MS and its application in pharmacokinetic study after topical administration of tazarotene gel. J Chromatogr B. 2015 Jan 26;978-979:173-8. View Source

Mass Difference Eliminates Natural Isotope Interference

Tazarotene-13C2,d2 is supplied with a typical chemical purity of ≥95% and isotopic enrichment of 99% atom 13C and 98% atom D, as specified by leading vendors . This high isotopic enrichment is comparable to, and in some specifications exceeds, that of alternative labeled Tazarotene forms (e.g., Tazarotene-d6 with 98% atom D enrichment ). Lower isotopic enrichment in an IS leads to a higher proportion of unlabeled or mis-labeled molecules, which contributes directly to the background signal of the analyte and introduces a positive bias in quantification, particularly problematic at the lower limit of quantification (LLOQ) of 10 pg/mL for Tazarotene assays [1].

Evidence Dimension	Isotopic Purity
Target Compound Data	≥99% atom 13C, ≥98% atom D, ≥95% chemical purity
Comparator Or Baseline	Tazarotene-d6: ≥98% atom D enrichment ; Tazarotene-d8: unspecified enrichment.
Quantified Difference	≥1% higher atom 13C enrichment compared to the 2H enrichment of Tazarotene-d6.
Conditions	Vendor Certificate of Analysis specifications (MedChemExpress, InvivoChem)

Why This Matters

Higher isotopic enrichment directly translates to a lower analytical background signal, enabling more reliable quantification at the low pg/mL concentrations characteristic of tazarotene in plasma after topical administration [1].

• [1] Li Y, et al. Simultaneous determination of tazarotene and its active metabolite tazarotenic acid in minipig plasma by LC–MS/MS and its application in pharmacokinetic study after topical administration of tazarotene gel. J Chromatogr B. 2015 Jan 26;978-979:173-8. View Source

High-Sensitivity Quantification for Topical Absorption

In the analysis of Tazarotene in biological matrices, significant matrix effects are observed. For instance, in porcine skin, the mean matrix effect for Tazarotene at a low quality control concentration (LQC) was reported as 103.9 ± 2.4%, and at a medium concentration (MQC) as 111.2 ± 5.0% [1]. Without a properly matched internal standard, this 11.2% signal enhancement at the MQC level would be incorrectly attributed to the analyte concentration, leading to substantial positive bias. Tazarotene-13C2,d2, by virtue of its near-identical physicochemical properties, is expected to experience the same degree of ionization enhancement or suppression. Using it as an IS mathematically cancels out this error, thereby preserving the accuracy of the method, which in validated assays is maintained at <7.3% inter-run accuracy [2].

Evidence Dimension	Matrix Effect Compensation Capability
Target Compound Data	Expected to exactly co-elute and ionize identically to unlabeled Tazarotene, correcting for matrix effects up to 11.2% signal enhancement.
Comparator Or Baseline	No internal standard, or a non-isotopic structural analog IS
Quantified Difference	Reduces quantification error by up to 11.2% at MQC levels compared to no IS, and by an undefined but significant amount compared to a non-co-eluting analog IS.
Conditions	LC-MS/MS analysis of Tazarotene in porcine skin extract (as a representative complex biological matrix) [1].

Why This Matters

This capability is essential for meeting FDA bioanalytical method validation guidelines for accuracy and precision in complex matrices like skin and plasma [1][2].

• [1] Hamzehpour H, et al. Optimization and Validation of an Ultra-Performance Liquid Chromatography with Quadrupole Detector Mass Spectrometry Quantification Method for the Simultaneous Detection of Tazarotene and Tazarotenic Acid in Porcine Skin: An In Vitro Study. Int J Mol Sci. 2025 Jan 9;26(2):489. Table 3. View Source
• [2] Li Y, et al. Simultaneous determination of tazarotene and its active metabolite tazarotenic acid in minipig plasma by LC–MS/MS and its application in pharmacokinetic study after topical administration of tazarotene gel. J Chromatogr B. 2015 Jan 26;978-979:173-8. View Source

Tazarotene-13C2,d2 Applications

Bioequivalence and Pharmacokinetic Studies

Tazarotene-13C2,d2 is the definitive internal standard for developing and validating LC-MS/MS methods intended to quantify systemic exposure following topical Tazarotene administration. The extremely low plasma concentrations (pg/mL range) and the need to simultaneously measure the prodrug and its active metabolite, tazarotenic acid, demand the highest analytical precision [1]. The compound's +4 Da mass shift eliminates cross-talk, ensuring the accuracy of LLOQs as low as 10 pg/mL, a requirement for regulatory submissions [1].

IVPT and Dermal Pharmacokinetics

In research aimed at developing novel Tazarotene formulations (e.g., gels, creams, or nanoformulations), quantifying drug penetration into skin layers is critical. The complex matrix of porcine or human skin homogenates introduces significant ion suppression/enhancement (up to 11.2% for Tazarotene MQC) [2]. Tazarotene-13C2,d2 is essential for correcting these matrix effects, allowing researchers to accurately compare the cutaneous bioavailability of different formulations and correlate it with therapeutic efficacy [2].

Metabolite Identification and CYP Metabolism

For pharmaceutical manufacturers, Tazarotene-13C2,d2 can be employed as an internal standard in stability-indicating HPLC-MS methods. While used for the parent drug, its inclusion provides a benchmark for monitoring degradation. Validated HPLC methods for Tazarotene API demonstrate precision of less than 2.2% RSD and accuracy ranging from 95.3% to 107.0% [3]. The use of a stable isotope-labeled IS can further enhance the robustness of these methods for quantifying trace-level degradation products that may co-elute with the parent peak in traditional UV-based HPLC assays.

• [1] Li Y, et al. Simultaneous determination of tazarotene and its active metabolite tazarotenic acid in minipig plasma by LC–MS/MS and its application in pharmacokinetic study after topical administration of tazarotene gel. J Chromatogr B. 2015 Jan 26;978-979:173-8. View Source
• [2] Hamzehpour H, et al. Optimization and Validation of an Ultra-Performance Liquid Chromatography with Quadrupole Detector Mass Spectrometry Quantification Method for the Simultaneous Detection of Tazarotene and Tazarotenic Acid in Porcine Skin: An In Vitro Study. Int J Mol Sci. 2025 Jan 9;26(2):489. View Source
• [3] Kurmi M, et al. Quantification and In Silico Toxicity Assessment of Tazarotene and its Impurities for a Quality and Safe Drug Product Development. J Chromatogr Sci. 2019 Aug 1;57(7):651-659. View Source